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Compound of Interest

Compound Name: N-Nitroso-Ruxolitinib

Cat. No.: B15808316

Get Quote

Executive Summary
The identification of N-nitrosamine impurities in Janus Kinase (JAK) inhibitors is a critical

regulatory requirement under FDA and EMA guidelines. Ruxolitinib, containing a secondary

amine within its pyrrolo[2,3-d]pyrimidine core, is susceptible to nitrosation at the N-7 position.[1]

[2]

This protocol establishes a definitive structural proof for 7-Nitroso-Ruxolitinib. Unlike standard

API analysis, this workflow addresses the unique challenges of nitrosamine characterization:

restricted rotation (rotamerism) and nitrogen-specific connectivity.

Chemical Context & Structural Logic[4][5]
The Nitrosation Site
Ruxolitinib contains a pyrazole ring and a pyrrolo[2,3-d]pyrimidine system.[3] While the

pyrazole nitrogens are substituted or pyridine-like, the N-7 position of the pyrrolo[2,3-

d]pyrimidine is a secondary amine (

hybridized lone pair participation), making it the nucleophilic site for reaction with nitrosating
agents (e.g., nitrites in acidic excipients).
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The Rotamer Challenge
N-Nitroso compounds exhibit partial double-bond character (

) between the amine nitrogen and the nitroso nitrogen. This restricts rotation, leading to the
presence of E (trans) and Z (cis) rotamers in solution at room temperature.

Consequence: NMR spectra will show "doubled" peaks for protons near the nitrosation site

(specifically H-6 and the cyclopentyl methine).

Solution: Variable Temperature (VT) NMR is required to coalesce these signals, confirming

they are dynamic rotamers rather than distinct impurities.

Structural Visualization
The following diagram maps the core connectivity and the critical N-7 nitrosation site.
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Figure 1: Formation and rotameric equilibrium of N-Nitroso-Ruxolitinib.

Experimental Protocol
Sample Preparation

Solvent: DMSO-d6 (99.9% D) is preferred over CDCl3. DMSO ensures solubility and

typically separates rotamer signals more distinctly due to viscosity and polarity.

Concentration:
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For 1H/13C: > 2 mg in 600 µL.

For 15N HMBC: > 10 mg is recommended due to low sensitivity.

Tube: 3 mm or 5 mm high-precision NMR tubes (e.g., Wilmad 535-PP).

Instrument Parameters
Field Strength: Minimum 500 MHz (600 MHz+ recommended for resolving rotamers).

Probe: Cryoprobe (Helium or Nitrogen cooled) is highly advantageous for 15N detection.

Temperature:

Experiment A: 298 K (25°C) – To observe rotamers.

Experiment B: 373 K (100°C) – To observe coalescence (High-Temp DMSO limit).

The Elucidation Workflow
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Figure 2: Step-by-step NMR elucidation strategy.

Data Analysis & Diagnostic Signals
Proton (1H) NMR
The most obvious change from the API is the disappearance of the broad NH singlet and the

deshielding of the H-6 proton.
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Position
Ruxolitinib (API)

(ppm)

N-Nitroso-
Ruxolitinib

(ppm)

Diagnostic Feature

NH (N-7) ~12.1 (Broad Singlet) Absent
Primary evidence of

N-substitution.

H-6 ~7.6 (d)
8.0 - 8.5

(Split/Doubled)

Deshielding due to

electron-withdrawing

Nitroso group.

Appears as two sets

of signals (Rotamers).

H-2 ~8.7 (s) 8.8 - 9.0 (s) Slight downfield shift.

Cyclopentyl Multiplets Complex Multiplets

Magnetic anisotropy

of N=O affects spatial

neighbors.

Nitrogen (15N) NMR
This is the "smoking gun" experiment. Direct detection is insensitive; use 1H-15N HMBC

optimized for long-range coupling (

Hz).

Reference Scale: Liquid NH3 = 0 ppm.[4]

Target Signal: The Nitroso Nitrogen (

-N=O).

Expected Shift:540 – 580 ppm (Liquid NH3 scale) or ~150 – 200 ppm (Nitromethane scale).

Connectivity: Look for correlation between H-6 and the N-7 (pyrrole nitrogen, ~140-160 ppm)

and potentially weak coupling to the Nitroso N.

Variable Temperature (VT) NMR
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To prove the impurity is a single chemical entity and not a mixture of two contaminants:

Acquire 1H NMR at 25°C: Observe split signals for H-6 (ratio often 60:40 or 70:30).

Heat to 50°C, 75°C, 100°C in DMSO-d6.

Result: The two peaks for H-6 will broaden and eventually merge (coalesce) into a single

sharp peak at high temperature. Upon cooling back to 25°C, the split pattern returns.
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Disclaimer: This protocol is for research and development purposes. Handling of nitrosamines

requires strict safety protocols due to potential mutagenicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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